Cas no 24027-80-3 (Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-)

• Product Name: Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-
• CAS No: 24027-80-3
• MF: C₁₀H₁₆N₅O₁₁P₃
• MW: 475.182224273682
• CID: 274212
• PubChem ID: 65304
• Update Time: 2025-05-22

Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy- Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-
• [[(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• 2',3'-Dideoxyadenosine triphosphate
• 2',3'-Dideoxy-ATP
• triphosphoric acid, mono[[(2S,5R)-5-(6-amino-9H-purin-9-yl)tetrahydro-2-furanyl]methyl] ester
• ddATP
• UNII-9MCI2H1EJ6
• GTPL1709
• HY-128036
• 2',3'-ddATP
• AKOS030589611
• 2'',3''-dideoxyadenosine triphosphate
• BDBM50164644
• Q27071868
• ATP,2',3'-dideoxy
• [[(2S,5R)-5-(6-aminopurin-9-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• NS00070603
• DB02189
• 2'',3''-Dideoxyadenosine Triphosphate (Ddatp)
• SCHEMBL79815
• Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-
• [[[5-(6-amino-9H-purin-9-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxyphosphonic acid
• 2',3'-Dideoxyadenosine-5-triphosphate
• 2',3'-DIDEOXYADENOSINE 5'-TRIPHOSPHATE
• 9MCI2H1EJ6
• DIDEOXYADENOSINE 5'-TRIPHOSPHATE [MI]
• 2',3'-dideoxyadenosine-5'-triphosphate
• [(2S,5R)-5-(6-aminopurin-9-yl)oxolan-2-yl]methyl (hydroxy-phosphonooxyphosphoryl) hydrogen phosphate
• ((2S,5R)-5-(6-amino-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• CS-0095043
• dideoxyadenosine 5'-triphosphate
• DTXSID90178767
• CHEBI:172701
• CHEMBL1383
• (((2S,5R)-5-(6-Amino-9H-purin-9-yl)tetrahydrofuran-2-yl)methyl)triphosphoric acid
• Dda-triphosphate
• dideoxyadenosine triphosphate
• 24027-80-3
• ddA-TP
• DB-227048
• EX-A9032N

• MDL： MFCD00871894
• Inchi： 1S/C10H16N5O11P3/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(24-7)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h4-7H,1-3H2,(H,19,20)(H,21,22)(H2,11,12,13)(H2,16,17,18)/t6-,7+/m0/s1
• InChI Key： OAKPWEUQDVLTCN-NKWVEPMBSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1CC[C@H](N2C=NC3C(N)=NC=NC2=3)O1

Computed Properties

• Exact Mass: 475.00608
• Monoisotopic Mass: 475.00591734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 239Ų

Experimental Properties

• PSA: 238.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine deoxyribonucleotides Purine deoxyribonucleoside triphosphates

Additional information on Adenosine5'-(tetrahydrogen triphosphate), 2',3'-dideoxy-

Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy- (CAS No. 24027-80-3): A Comprehensive Overview

In the realm of nucleotide chemistry, Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy- (CAS No. 24027-80-3) stands as a pivotal compound with significant implications in biomedical research and therapeutic development. This modified nucleotide, often abbreviated as ddATP, is a cornerstone in molecular biology, particularly in DNA sequencing and antiviral research. Its unique structure, lacking hydroxyl groups at the 2' and 3' positions of the ribose ring, renders it a chain-terminating agent, a property exploited in cutting-edge technologies like next-generation sequencing (NGS) and PCR-based diagnostics.

The growing interest in ddATP is fueled by its role in addressing contemporary challenges such as antiviral drug development and genomic medicine. With the rise of personalized healthcare and precision medicine, researchers are increasingly leveraging 2',3'-dideoxy nucleotides to design novel therapeutics targeting viral polymerases. For instance, its analogs have been explored in the context of HIV and hepatitis B treatments, aligning with the global push for infectious disease management.

From a biochemical perspective, Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy- operates by incorporating into nascent DNA strands during replication, halting further elongation due to the absence of the 3'-OH group. This mechanism is critical in Sanger sequencing, a gold-standard method for DNA analysis. Moreover, its stability under physiological conditions makes it a valuable tool for in vitro and in vivo studies, particularly in elucidating viral replication pathways.

The compound's relevance extends to cancer research, where nucleotide analogs are investigated for their potential to disrupt aberrant DNA synthesis in tumor cells. As the scientific community delves deeper into epigenetics and gene editing, ddATP and its derivatives are gaining traction for their ability to modulate enzymatic activities, offering insights into cell proliferation and apoptosis.

In the context of biotechnology and pharmaceutical manufacturing, CAS No. 24027-80-3 is synthesized under stringent conditions to ensure high purity and efficacy. Its applications span diagnostic kits, research reagents, and therapeutic formulations, underscoring its versatility. Recent advancements in enzymatic synthesis have further optimized its production, reducing costs and enhancing accessibility for academic and industrial labs.

Environmental and safety considerations are paramount when handling 2',3'-dideoxyadenosine triphosphate. While it is not classified as hazardous, proper storage at -20°C and adherence to good laboratory practices (GLP) are recommended to maintain its integrity. The compound's stability in aqueous solutions also makes it suitable for high-throughput screening assays, a boon for drug discovery pipelines.

Looking ahead, the demand for Adenosine 5'-(tetrahydrogen triphosphate), 2',3'-dideoxy- is poised to grow, driven by innovations in genomics and therapeutics. Its integration with artificial intelligence (AI)-driven drug design and CRISPR-based technologies heralds a new era of scientific exploration. For researchers and industry professionals, understanding its properties and applications is essential to harnessing its full potential in the quest for biomedical breakthroughs.